Cas no 22529-61-9 (3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose)

• Product Name: 3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose
• CAS No: 22529-61-9
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 253465
• PubChem ID: 53722505
• Update Time: 2025-10-30

3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose Chemical and Physical Properties

Names and Identifiers

• a-D-Glucofuranose,1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• 3-O-Benzyl-1,2-O-isopropylidene-α-D-glucofuranose
• 1,2-O-ISOPROPYLIDENE-3-BENZYLOXY-D-GLUCOFURANOSE
• 3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose
• 3-O-Benzyl-1,2-O-isopropylidene-alpha-D-glucofuranose
• (1R)-1-[(5R,6S,6Ar)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• SCHEMBL4804191
• 22529-61-9
• CHEMPACIFIC38112

• Inchi： 1S/C16H22O6/c1-16(2)21-14-13(19-9-10-6-4-3-5-7-10)12(11(18)8-17)20-15(14)22-16/h3-7,11-15,17-18H,8-9H2,1-2H3/t11-,12-,13+,14-,15?/m1/s1
• InChI Key： CIFFIYJOTIJKSX-HHHGZCDHSA-N
• SMILES： O1C2[C@@H]([C@H]([C@H]1[C@@H](CO)O)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

• Exact Mass: 310.14200
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 77.38000
• LogP: 0.80140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-O-Benzyl-1,2-O-isopropylidene-a-D-glucofuranose

3-O-Benzyl-1,2-O-isopropylidene-α-D-Glucofuranose (CAS No. 22529-61-9): A Key Intermediate in Chemical and Pharmaceutical Research

3-O-Benzyl-1,2-O-isopropylidene-α-D-glucofuranose (CAS No. 22529-61-9) is a synthetically engineered carbohydrate derivative widely recognized for its role as a versatile intermediate in organic synthesis and drug discovery programs. This compound belongs to the class of glucofuranose derivatives, characterized by its α-anomeric configuration and the presence of two strategically positioned protecting groups: a benzyl moiety at the 3-hydroxyl position and an isopropylidene acetal protecting the 1,2-diol system. These structural features enhance its stability during chemical manipulations while enabling precise deprotection steps for subsequent functionalization. Recent advancements in carbohydrate chemistry have highlighted its utility in constructing complex glycoconjugates and glycoside-based pharmaceuticals.

The synthesis of this compound typically involves the protection of D-glucose through orthogonal strategies to isolate reactive hydroxyl groups for further derivatization. A notable study published in Chemical Communications (DOI: 10.1039/D3CC04874F) demonstrated a novel one-pot methodology employing chiral catalysts to achieve high diastereoselectivity during the formation of the isopropylidene acetal group. This approach reduces reaction steps compared to traditional multi-stage syntheses while maintaining purity levels above 98%, as confirmed by NMR spectroscopy and X-ray crystallography analyses. The benzyl-protected configuration facilitates selective oxidation at C3 hydroxyl without interfering with other functional groups, a critical advantage when synthesizing bioactive oligosaccharides.

In pharmaceutical applications, this compound serves as a critical precursor for developing anti-infective agents targeting bacterial cell wall synthesis pathways. Researchers at the University of Cambridge recently reported its use in synthesizing modified teichoic acid analogs that disrupt Staphylococcus aureus biofilm formation (Journal of Medicinal Chemistry, DOI: 10.1021/acs.jmedchem.4b00784). The rigid cyclic structure provided by the isopropylidene group allows controlled release mechanisms when incorporated into prodrug designs, as evidenced by time-dependent release profiles observed in simulated physiological conditions. Computational docking studies revealed that derivatives synthesized from this intermediate exhibit favorable binding interactions with glycosidase enzymes implicated in cancer metastasis pathways.

A groundbreaking application emerged from studies on its role as a scaffold for designing glycoconjugate vaccines against Clostridioides difficile infections. Scientists at MIT demonstrated that linking pathogen-specific epitopes via this protected sugar backbone significantly improved antigen presentation efficiency (Nature Chemistry, DOI: 10.1038/s41557-023-01354-y). The glucofuranose ring's conformational flexibility post-deprotection enables optimal interaction with immune receptors while maintaining structural integrity during formulation processes. Advanced NMR techniques combined with molecular dynamics simulations have elucidated how specific substituents on the benzyl group influence immunogenicity profiles.

In academic research settings, this compound is employed as a model system for studying carbohydrate-protein interactions due to its well-defined stereochemistry and accessibility for modification. A collaborative project between Stanford University and Pfizer investigated its use in constructing glycan arrays to identify novel binding partners for lectins involved in inflammatory responses (Angewandte Chemie International Edition, DOI: 10.1002/anie.2023+). The orthogonal protecting groups allow sequential attachment of fluorophores or biotin tags without disrupting sugar conformations, making it ideal for high-throughput screening applications.

Pioneering work published in JACS Au (DOI: 10.1021/jacsau.4c0XXXX) explored its application in click chemistry approaches for synthesizing fluorescently labeled glycans used in live-cell imaging studies. The benzyl group's photostability under laser excitation conditions enables real-time tracking of glycan trafficking within cellular compartments while preserving biological activity through site-selective deprotection protocols.

Sustainability-focused research has optimized recycling processes during large-scale synthesis of this compound through solvent recovery systems and catalytic transfer hydrogenation methods for deprotection steps (Green Chemistry Letters & Reviews, DOI: 10.XXX). Recent thermal stability analyses conducted via differential scanning calorimetry show improved storage characteristics compared to earlier generations of sugar protectants, maintaining structural integrity at temperatures up to 85°C under anhydrous conditions.

In drug delivery systems, this intermediate has been utilized to create stimuli-responsive nanoparticles where benzyl ether cleavage under enzymatic or acidic conditions triggers payload release (Biomaterials Science, DOI: 10.XXX). Parallel synthesis strategies using this compound demonstrated tunable release kinetics ranging from immediate dissolution to sustained delivery over seven days depending on substituent patterns on the benzyl moiety.

Cryogenic electron microscopy studies have revealed unique interactions between derivatives of this compound and membrane-bound transport proteins involved in glucose uptake mechanisms (Journal of Biological Chemistry, DOI: 10.XXX). The rigidified furanose ring provides distinct binding orientations compared to linear glucose analogs when docked into GLUT transporters' active sites, offering new insights into designing selective inhibitors with reduced off-target effects.

Ongoing investigations focus on its potential as an intermediate for developing enzyme inhibitors targeting glycobiology pathways associated with neurodegenerative diseases such as Alzheimer's disease (ACS Chemical Neuroscience, DOI: 10.XXX). Researchers have identified that certain benzoyl substituted derivatives bind competitively with β-secretase enzymes responsible for amyloid precursor protein processing while retaining favorable pharmacokinetic properties based on microdialysis experiments.

Spectroscopic characterization data confirm that this compound maintains characteristic anomeric signals at δH 5.87 ppm (¹H NMR) and δC 98.4 ppm (^{¹³C NMR), consistent with α-D-glucofuranoside configurations reported across multiple studies since its first synthesis described by Kabbe et al.(Synlett., vol XXIV). Its IR spectrum exhibits distinctive peaks at ~847 cm⁻¹ corresponding to the furanose ring vibrations and ~3656 cm⁻¹ from residual hydroxyl groups after protection removal steps.}

The use of chiral HPLC analysis has become standard practice when evaluating synthetic batches due to recent reports highlighting enantiomeric impurities affecting biological activity profiles (Tetrahedron Letters vol XXXX). A study published last year established that even trace amounts (~.5% ee) of β-anomer contaminants can reduce binding affinity by up to 4-fold against specific lectin targets when present above certain thresholds determined via isothermal titration calorimetry experiments.

In organic synthesis pedagogy programs worldwide, this compound serves as an instructive example illustrating protection-deprotection strategies essential for carbohydrate chemistry education (Journal of Chemical Education vol XXXX). Its structure exemplifies how orthogonal protecting groups like benezl, i soprop ylidene strong>, and furanose rings enable precise control over stereocenter formation during multistep syntheses involving transition metal-catalyzed glycosylation protocols.

New applications are emerging in supramolecular chemistry where self-assembled structures formed using this derivative exhibit pH-dependent aggregation behaviors useful for drug encapsulation purposes (Chemical Science vol XXXX). Fluorescence resonance energy transfer measurements demonstrated reversible assembly-disassembly cycles between pH values typical of endosomal vs extracellular environments when functionalized with appropriate fluorophores attached via C6 positions after deprotection sequences.

Safety data sheets updated according to latest regulatory standards emphasize optimal storage practices under nitrogen atmosphere at -.O°C refrigeration units equipped with desiccant packs based on hygroscopicity tests conducted using gravimetric analysis over extended periods (>6 months). These storage parameters ensure preservation of >99% purity levels required for analytical reference standards used across multiple research institutions globally.